Cas no 1804354-53-7 (4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804354-53-7
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• CID: 4838786
• Update Time: 2025-11-06

4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H10F3N3O2/c1-17-9-6(2-3-14)7(4-15)8(5-16-9)18-10(11,12)13/h5H,2,4,15H2,1H3
• InChI Key： ZIMXZIUULDSPBX-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CC#N)=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2

Additional information on 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804354-53-7)

The compound 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile, identified by its CAS number 1804354-53-7, is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel heterocyclic compounds.

In recent years, the demand for trifluoromethoxy-substituted pyridines has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. The presence of the methoxy and acetonitrile moieties further expands its applicability in medicinal chemistry, particularly in the design of kinase inhibitors and CNS-targeting therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

From a synthetic perspective, CAS 1804354-53-7 offers a robust platform for structure-activity relationship (SAR) studies. Its aminomethyl group allows for facile derivatization, enabling the introduction of diverse pharmacophores. This adaptability is particularly relevant in the context of fragment-based drug design, a hot topic in modern pharmaceutical R&D. Additionally, the compound’s trifluoromethoxy group contributes to improved bioavailability, a key consideration in drug optimization pipelines.

Beyond pharmaceuticals, 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile has garnered attention in agrochemical innovation. The pyridine core is a common scaffold in herbicides and insecticides, and the introduction of fluorinated groups enhances pesticidal activity while reducing environmental persistence. This addresses growing concerns about eco-friendly crop protection solutions, a major focus in sustainable agriculture.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, which is essential for regulatory compliance in both pharmaceutical and agrochemical applications. The compound’s stability under various conditions also makes it suitable for high-throughput screening workflows, a cornerstone of contemporary drug discovery platforms.

In summary, 4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS 1804354-53-7) represents a multifaceted tool for researchers exploring bioactive small molecules. Its structural complexity and functional group diversity align with cutting-edge trends in drug development and sustainable chemistry, making it a compound of enduring scientific and industrial relevance.